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Compound of Interest

Compound Name: Butyl 4-bromobutanoate
CAS No.: 3540-75-8
Cat. No.: B1332125
Get Quote
. J

Executive Summary

Butyl 4-bromobutanoate generally refers to tert-butyl 4-bromobutanoate (CAS 110661-91-
1), a critical reagent in organic synthesis used to introduce the butyrate moiety while utilizing
the acid-labile tert-butyl protecting group.[1][2][3] While the n-butyl isomer exists, the tert-butyl
ester is the industry standard for drug development and fine chemical synthesis due to its
orthogonal deprotection capabilities.[1]

This guide focuses on the tert-butyl ester but applies broadly to the n-butyl analog regarding
general solubility, with specific caveats on hydrolytic stability.[1]

Core Solubility Directive

¢ Primary Solvents (Reaction Media): Dichloromethane (DCM), Tetrahydrofuran (THF),
Dimethylformamide (DMF).

o Extraction Solvents: Ethyl Acetate (EtOAc), Diethyl Ether, Hexane.[1]
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e Incompatible/Poor Solvents: Water (highly insoluble), acidic alcohols (risk of
transesterification/deprotection).[1]

Physicochemical Profile

Understanding the molecular drivers of solubility—specifically the lipophilic tert-butyl group and
the polarizable C-Br bond—is essential for process design.[1]

Property Data Technical Note
Compound Name tert-Butyl 4-bromobutanoate Primary isomer used in R&D
CAS Number 110661-91-1 Verify against CoA before use
Molecular Weight 223.11 g/mol -
o Darkening indicates
Appearance Colorless to pale yellow liquid -
decomposition
) Denser than water; bottom
Density 1.258 g/mL ) )
layer in ag.[1][4] extraction
N ) High vacuum required for
Boiling Point ~72 °C (at 0.68 mmHg) o
distillation
Highly lipophilic; partitions into
LogP (Predicted) ~3.27 J y Pop P
organic phase
) Dipole moment driven by ester
Polarity Moderate

& alkyl halide

Solubility Landscape & Solvent Selection

The solubility of butyl 4-bromobutanoate is governed by "like dissolves like" principles.[1] The
hydrophobic butyl chain and non-polar alkyl bromide backbone dominate its interaction profile,
making it highly soluble in organic solvents and insoluble in aqueous media.[1]

A. Polar Aprotic Solvents (Recommended for Synthesis)

These solvents are the gold standard for nucleophilic substitution reactions (e.g.,
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) involving this reagent.[1]

e Dichloromethane (DCM):Excellent Solubility (>100 mg/mL).

o Use Case: Standard solvent for esterification or alkylation reactions.|[1]

o Advantage:[1][3][5][6] Low boiling point allows easy removal post-reaction.|[1]
o Tetrahydrofuran (THF):Excellent Solubility.

o Use Case: Grignard formation or reactions requiring Lewis bases.[1]

o Precaution: Ensure THF is anhydrous to prevent hydrolysis of the ester.[1]
o Dimethylformamide (DMF) / DMSO:Excellent Solubility.

o Use Case: Enhances rate of

displacement of the bromine atom by nucleophiles.[1]

B. Non-Polar /| Low Polarity Solvents (Extraction &
Purification)[1]

e Hexane / Heptane:Good Solubility.[1]
o Use Case: Column chromatography eluents; precipitating polar impurities.[1]

o Note: The compound is sufficiently lipophilic to remain dissolved in pure hexane at room
temperature.[1]

o Ethyl Acetate (EtOAc):Excellent Solubility.
o Use Case: Primary solvent for liquid-liquid extraction during workup.[1]
e Toluene:Soluble.[1]

o Use Case: High-temperature reactions (though rarely required for this thermally sensitive
ester).[1]
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C. Polar Protic Solvents (Use with Caution)

e Methanol / Ethanol:Soluble.[1]

o Critical Risk:[1] In the presence of any acid or base catalyst, transesterification can occur,
converting the tert-butyl ester to a methyl or ethyl ester.[1] Avoid these solvents unless the
reaction specifically demands them and pH is strictly neutral.[1]

o Water:Insoluble.[1]

o Mechanistic Insight: The bulky tert-butyl group and alkyl chain disrupt hydrogen bonding
networks in water, forcing phase separation.[1]

Visualization: Solvation & Decision Logic
Figure 1: Solvent Selection Decision Tree

This logic flow guides the researcher in selecting the appropriate solvent based on the
operational stage.[1]
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Select Solvent for
Butyl 4-bromobutanoate

Identify Process Step

Chemical Reaction

(Synthesis) Work-up / Extraction Chromatography

Nucleophilic Substitution Ester Counling / Passive Use: Ethyl Acetate Use: Hexane/EtOAc Mix
(Targeting Br) piing (High partition coeff.) (Mobile Phase)

l i

Use: DMF or DMSO Use: DCM or THF
(Enhances SN2 rate) (Standard solubility)

Click to download full resolution via product page

Caption: Decision matrix for solvent selection based on process requirement (Reaction vs.
Work-up).

Operational Protocols
Protocol A: Preparation of Stock Solution (1 M in DCM)

Objective: Create a stable stock solution for iterative synthesis.
e Calculate: For 10 mL of 1 M solution, weigh 2.23 g of tert-butyl 4-bromobutanoate.

o Dissolve: Add the liquid to a volumetric flask containing ~5 mL of anhydrous
Dichloromethane (DCM).

e Mix: Swirl gently. The liquid should mix instantly without sonication.[1]
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¢ Fill: Dilute to the 10 mL mark with DCM.

o Storage: Store at 2—8°C. Ensure the cap is tight to prevent solvent evaporation which would
alter concentration.

Protocol B: Liquid-Liquid Extraction Work-up

Objective: Isolate product from an aqueous reaction quench.

Quench: Pour reaction mixture into saturated aqueous

or water.

Solvent Addition: Add Ethyl Acetate (volume equal to aqueous phase).[1]

Partition: Shake vigorously for 30 seconds. Vent frequently.

Separation: Allow layers to settle.[1]

o Top Layer: Organic (Contains Butyl 4-bromobutanoate).[1][4][6][7]

o Bottom Layer: Aqueous (Waste).[1]

Validation: The organic layer should be clear.[1] If cloudy, dry over anhydrous
1]

Safety & Handling (E-E-A-T)

e Hazards: The compound is an alkylating agent.[1] It causes skin irritation (H315) and serious
eye irritation (H319).[1][8]

e PPE: Nitrile gloves are required.[1] DCM penetrates latex; use nitrile or laminate gloves for
chlorinated solvents.[1]

e Ventilation: Always handle in a fume hood, especially when heating, as lachrymatory vapors
may be generated.[1]
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« National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 2757253, tert-Butyl 4-bromobutanoate.[1] Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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